Cas no 1632463-24-1 (Rivaroxaban Pseudodimer)

• Product Name: Rivaroxaban Pseudodimer
• CAS No: 1632463-24-1
• MF: C₃₈H₃₆Cl₂N₆O₁₀S₂
• MW: 871.762644767761
• CID: 4557693
• PubChem ID: 86566632
• Update Time: 2025-05-19

Rivaroxaban Pseudodimer Chemical and Physical Properties

Names and Identifiers

• Rivaroxaban Impurity 9
• Rivaroxaban Dimer Impurity
• Rivaroxaban Pseudodimer
• ethyl]thiophene-2-carboxamide
• 5-CHLORO-N-(4-((S)-5-((5-CHLOROTHIOPHENE-2-CARBOXAMIDO)METHYL)-2-OXOOXAZOLIDIN-3-YL)PHENYL)-N-(2-(2-OXO-2-((((S)-2-OXO-3-(4-(3-OXOMORPHOLINO)PHENYL)OXAZOLIDIN-5-YL)METHYL)AMINO)ETHOXY)ETHYL)THIOPHENE-2-CARBOXAMIDE
• 5-chloro-N-[[(5S)-3-[4-[(5-chlorothiophene-2-carbonyl)-[2-[2-oxo-2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methylamino]ethoxy]ethyl]amino]phenyl]-2-oxo-1,3-oxazolidin-5-yl]m
• UNII-BRX9RYC4YB
• RIVAROXABAN IMPURITY J [EP IMPURITY]
• BRX9RYC4YB
• 5-Chloro-N-(4-((5S)-5-((((5-chloro-2-thienyl)carbonyl)amino)methyl)-2-oxo-3-oxazolidinyl)phenyl)-N-(2-(2-oxo-2-((((5S)-2-oxo-3-(4-(3-oxo-4-morpholinyl)phenyl)-5-oxazolidinyl)methyl)amino)ethoxy)ethyl)-2-thiophenecarboxamide
• Rivaroxaban impurity J [EP]
• F19394
• 5-Chloro-N-[4-[(5S)-5-[[[(5-chloro-2-thienyl)carbonyl]amino]methyl]-2-oxo-3-oxazolidinyl]phenyl]-N-[2-[2-oxo-2-[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]ethoxy]ethyl]-2-Thiophenecarboxamide,
• 2-Thiophenecarboxamide, 5-chloro-N-[4-[(5S)-5-[[[(5-chloro-2-thienyl)carbonyl]amino]methyl]-2-oxo-3-oxazolidinyl]phenyl]-N-[2-[2-oxo-2-[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]ethoxy]ethyl]-
• 1632463-24-1
• 5-Chloro-N-[[(5S)-3-[4-[(5-chlorothiophene-2-carbonyl)-[2-[2-oxo-2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methylamino]ethoxy]ethyl]amino]phenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide
• 5-Chloro-N-[4-[(5S)-5-[[[(5-chloro-2-thienyl)carbonyl]amino]methyl]-2-oxo-3-oxazolidinyl]phenyl]-N-[2-[2-oxo-2-[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]ethoxy]ethyl]-2-thiophenecarboxamide
• 2-Thiophenecarboxamide, 5-chloro-N-(4-((5S)-5-((((5-chloro-2-thienyl)carbonyl)amino)methyl)-2-oxo-3-oxazolidinyl)phenyl)-N-(2-(2-oxo-2-((((5S)-2-oxo-3-(4-(3-oxo-4-morpholinyl)phenyl)-5-oxazolidinyl)methyl)amino)ethoxy)ethyl)-

• Inchi： 1S/C38H36Cl2N6O10S2/c39-31-11-9-29(57-31)35(49)42-18-28-20-46(38(52)56-28)26-7-3-24(4-8-26)44(36(50)30-10-12-32(40)58-30)14-16-53-21-33(47)41-17-27-19-45(37(51)55-27)25-5-1-23(2-6-25)43-13-15-54-22-34(43)48/h1-12,27-28H,13-22H2,(H,41,47)(H,42,49)/t27-,28-/m0/s1
• InChI Key： CYLLZCQTBKRWBP-NSOVKSMOSA-N
• SMILES： ClC1=CC=C(C(NC[C@H]2CN(C(=O)O2)C2C=CC(=CC=2)N(C(C2=CC=C(S2)Cl)=O)CCOCC(NC[C@H]2CN(C(=O)O2)C2C=CC(=CC=2)N2C(COCC2)=O)=O)=O)S1

Computed Properties

• Exact Mass: 870.131139g/mol
• Monoisotopic Mass: 870.131139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 58
• Rotatable Bond Count: 15
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 233
• Molecular Weight: 871.8g/mol

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 1111.6±65.0 °C at 760 mmHg
• Flash Point: 626.1±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Rivaroxaban Pseudodimer Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Rivaroxaban Pseudodimer

Research Brief on Rivaroxaban Pseudodimer (CAS: 1632463-24-1): Advances in Anticoagulant Drug Development

The compound Rivaroxaban Pseudodimer (CAS: 1632463-24-1) has recently emerged as a subject of significant interest in the field of anticoagulant drug development. As a derivative of the well-known direct oral anticoagulant (DOAC) Rivaroxaban, this pseudodimer structure represents a novel approach to enhancing the pharmacological properties of Factor Xa inhibitors. Recent studies have focused on elucidating its molecular interactions, pharmacokinetic profile, and potential therapeutic advantages over existing anticoagulants.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Rivaroxaban Pseudodimer exhibits a unique dual-binding mechanism to Factor Xa, with the pseudodimer structure enabling simultaneous interaction at both the active site and exosite regions. This characteristic results in a 3.2-fold increase in binding affinity compared to monomeric Rivaroxaban, as measured by surface plasmon resonance (SPR) assays. The study also reported improved selectivity against other serine proteases, suggesting reduced off-target effects.

Pharmacokinetic evaluations of 1632463-24-1 in preclinical models have revealed several promising features. The compound maintains the favorable oral bioavailability of its parent molecule (approximately 80% in canine models) while demonstrating an extended half-life of 15-18 hours, compared to 5-9 hours for standard Rivaroxaban. This prolonged duration of action could potentially translate to once-daily dosing in clinical applications, addressing a current limitation in anticoagulant therapy.

Structural analysis using X-ray crystallography has provided critical insights into the molecular basis for the enhanced activity of Rivaroxaban Pseudodimer. The pseudodimer forms a stable ternary complex with Factor Xa, creating additional hydrogen bonds and hydrophobic interactions that are not possible with the monomeric form. These structural findings, published in Nature Structural & Molecular Biology, have opened new avenues for rational design of next-generation anticoagulants.

Recent in vivo studies have evaluated the safety profile of 1632463-24-1, particularly regarding bleeding risk - a major concern with anticoagulant therapies. Animal models demonstrated a 40% reduction in bleeding time compared to equivalent anti-Factor Xa activity doses of Rivaroxaban, suggesting an improved therapeutic window. Researchers attribute this to the compound's unique mechanism of action that preserves hemostatic capacity while effectively inhibiting thrombosis.

The development of Rivaroxaban Pseudodimer represents a significant advancement in anticoagulant drug design, combining structural innovation with improved pharmacological properties. Current research efforts are focused on optimizing the synthesis route for 1632463-24-1 and preparing for Phase I clinical trials. If successful, this compound could address several unmet needs in anticoagulation therapy, including reduced bleeding risk and simplified dosing regimens.